Cas no 2732246-06-7 (4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde)

• Product Name: 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde
• CAS No: 2732246-06-7
• MF: C₈H₃F₂NOS
• MW: 199.177327394485
• CID: 6336983
• PubChem ID: 165678278
• Update Time: 2025-07-21

4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-37139415
• 2732246-06-7
• 4,7-difluoro-1,3-benzothiazole-2-carbaldehyde
• 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde

• Inchi： 1S/C8H3F2NOS/c9-4-1-2-5(10)8-7(4)11-6(3-12)13-8/h1-3H
• InChI Key： WWHQFHBHEJEHDP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2C(=CC=C(C1=2)F)F

Computed Properties

• Exact Mass: 198.99034122g/mol
• Monoisotopic Mass: 198.99034122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde

Comprehensive Overview of 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde (CAS No. 2732246-06-7)

4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde is a fluorinated benzothiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound, identified by CAS No. 2732246-06-7, features a benzothiazole core substituted with two fluorine atoms at the 4 and 7 positions and an aldehyde group at the 2-position. This configuration imparts remarkable reactivity, making it a valuable intermediate in the synthesis of heterocyclic compounds, fluorescent probes, and bioactive molecules.

The growing interest in fluorinated benzothiazoles stems from their applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring the role of 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde in modulating biological pathways, given its potential to enhance drug bioavailability and metabolic stability. Its aldehyde functionality also allows for facile derivatization, enabling the creation of Schiff bases or hydrazone derivatives, which are pivotal in medicinal chemistry.

In the context of sustainability and green chemistry, 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde aligns with the demand for eco-friendly synthetic routes. Recent studies highlight its utility in photocatalytic reactions and metal-free transformations, addressing concerns about heavy metal residues in pharmaceuticals. This aligns with the broader industry shift toward green synthesis and reduced environmental impact, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science, particularly in the design of organic semiconductors and luminescent materials. The difluorobenzothiazole scaffold contributes to electron-deficient properties, which are essential for tuning the optoelectronic characteristics of polymers and small molecules. As the demand for flexible electronics and OLED technologies grows, CAS No. 2732246-06-7 is increasingly referenced in patents and academic publications.

From an analytical perspective, 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde is often characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its distinct spectral signatures facilitate quality control in industrial settings, ensuring consistency in batch-to-batch production. This is particularly relevant for manufacturers seeking high-purity intermediates for scalable processes, a common query among procurement specialists.

In summary, 4,7-Difluoro-1,3-benzothiazole-2-carbaldehyde (CAS No. 2732246-06-7) represents a versatile building block with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its fluorinated benzothiazole structure and reactive aldehyde group offer numerous opportunities for innovation, making it a focal point in contemporary research. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in next-generation chemical solutions.